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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B15618142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Astrophloxine, chemically known as 1,1'-Diethyl-3,3,3',3'-tetramethylindocarbocyanine iodide,

is a synthetic fluorescent dye belonging to the carbocyanine class. Characterized by its vibrant

color and strong fluorescence, it has found utility in various biological and chemical research

applications. This technical guide provides a comprehensive overview of Astrophloxine,

including its physicochemical and spectroscopic properties, a detailed representative synthesis

protocol, and diagrams illustrating its chemical synthesis workflow. Due to its nature as a

synthetic dye, traditional concepts of biological discovery and signaling pathways are not

applicable. The information presented herein is intended to serve as a foundational resource

for researchers utilizing or considering Astrophloxine in their experimental designs.

Physicochemical Properties of Astrophloxine
Astrophloxine is a red to purple crystalline solid that is soluble in alcohols such as methanol.

Its core structure consists of two quaternized indolenine rings linked by a short polymethine

bridge.
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Property Value Source

IUPAC Name

1-ethyl-2-[3-(1-ethyl-3,3-

dimethylindol-1-ium-2-yl)prop-

2-enylidene]-3,3-

dimethylindole;iodide

N/A

Synonyms

DiIC2(3), 1,1'-Diethyl-3,3,3',3'-

tetramethylindocarbocyanine

Iodide

Molecular Formula C₂₇H₃₃IN₂ [1]

Molecular Weight 512.48 g/mol [1]

Appearance
Red to dark purple

powder/crystal
[2]

Solubility Soluble in Methanol N/A

Purity ≥ 98% (HPLC) [3]

Spectroscopic Properties
Astrophloxine exhibits absorption and fluorescence in the visible spectrum, making it suitable

for applications requiring excitation with common laser lines. Its fluorescence quantum yield is

solvent-dependent.

Parameter Value Solvent Source

Absorption Maximum

(λ_max)
~540 nm Water [4]

Emission Maximum

(λ_em)
~560 nm (estimated) Water N/A

Fluorescence

Quantum Yield (Φ_F)
~0.08 Methanol [5]

Molar Extinction

Coefficient (ε)
Data not available N/A N/A
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Note: The emission maximum is an estimation, typically red-shifted 15-30 nm from the

absorption maximum for carbocyanine dyes. The fluorescence quantum yield is known to vary

significantly with solvent viscosity and polarity.

Synthesis of Astrophloxine
While a specific, peer-reviewed synthesis protocol for Astrophloxine is not readily available in

the public domain, a representative synthesis can be proposed based on established methods

for carbocyanine dyes. The synthesis is a two-stage process: first, the preparation of the key

heterocyclic precursor, 1-ethyl-2,3,3-trimethyl-3H-indolium iodide, followed by the condensation

of this precursor to form the final dye.

Stage 1: Synthesis of 1-ethyl-2,3,3-trimethyl-3H-indolium
iodide (Fischer-Indole based route)
The indole core is synthesized via the Fischer-Indole synthesis, which involves the acid-

catalyzed reaction of a phenylhydrazine with a ketone, followed by N-alkylation.[4][5][6]

Experimental Protocol:

Hydrazone Formation: Phenylhydrazine is reacted with 3-methyl-2-butanone in ethanol with

a catalytic amount of acetic acid. The mixture is refluxed for 2-4 hours to form the

corresponding phenylhydrazone.

Cyclization (Fischer-Indole Synthesis): The solvent is removed, and a mixture of

polyphosphoric acid and phosphorus pentoxide is added. The mixture is heated to 100-120

°C for 1-2 hours. The reaction is then quenched by pouring it onto ice, and the pH is adjusted

to neutral with a sodium hydroxide solution. The product, 2,3,3-trimethylindolenine, is

extracted with diethyl ether.

Quaternization: The crude 2,3,3-trimethylindolenine is dissolved in a suitable solvent like

acetonitrile. An excess of iodoethane is added, and the mixture is heated to reflux for 6-8

hours. Upon cooling, the product, 1-ethyl-2,3,3-trimethyl-3H-indolium iodide, precipitates and

can be collected by filtration and washed with cold diethyl ether.

Stage 2: Condensation to form Astrophloxine
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This step involves the condensation of two molecules of the indolium salt with a single-carbon

linker, typically an orthoformate.

Experimental Protocol:

Reaction Setup: 1-ethyl-2,3,3-trimethyl-3H-indolium iodide (2 equivalents) is suspended in

pyridine in a round-bottom flask.

Condensation: Triethyl orthoformate (1.1 equivalents) is added to the suspension. The

mixture is heated to reflux (approximately 115-120 °C) for 2-3 hours. The color of the

reaction mixture should change to a deep red/purple.

Isolation and Purification: The reaction mixture is cooled to room temperature. The product is

precipitated by the addition of diethyl ether. The crude solid is collected by filtration.

Purification: The crude product is purified by recrystallization from a solvent system such as

ethanol or a mixture of dichloromethane and hexane to yield pure Astrophloxine.

Disclaimer: This is a representative protocol. Reaction conditions, solvents, and purification

methods may require optimization for best results.

Visualizations
Synthesis Workflow
The following diagram illustrates the overall workflow for the synthesis of Astrophloxine.
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Caption: A workflow diagram for the representative synthesis of Astrophloxine.
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General Mechanism of Carbocyanine Formation
The formation of the trimethine bridge in Astrophloxine proceeds through a condensation

mechanism.
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Caption: A simplified mechanism for the formation of the Astrophloxine carbocyanine dye.

Applications and Concluding Remarks
Astrophloxine's primary utility lies in its fluorescent properties. It can be used as a fluorescent

stain in various microscopy techniques to label cells and cellular components.[2] Its solubility in

organic solvents also makes it suitable for labeling lipophilic structures. As with other

carbocyanine dyes, its photophysical properties can be sensitive to the local environment, a

characteristic that can be exploited for sensing applications.
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This guide has consolidated the available information on Astrophloxine to provide a technical

resource for the scientific community. While data on certain properties, such as the molar

extinction coefficient and a definitive, published synthesis protocol, remain elusive, the provided

information serves as a robust starting point for researchers interested in this versatile

fluorophore.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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